Cas no 2137830-84-1 (2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid
• CAS No: 2137830-84-1
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 6227388
• PubChem ID: 165466605
• Update Time: 2025-07-23

2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137830-84-1
• EN300-788374
• 2,2-difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid
• 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid

• Inchi： 1S/C8H13F2NO3/c1-5-2-6(3-14-5)11-4-8(9,10)7(12)13/h5-6,11H,2-4H2,1H3,(H,12,13)
• InChI Key： AKQKPOCQZSCRRG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1COC(C)C1)F

Computed Properties

• Exact Mass: 209.08634960g/mol
• Monoisotopic Mass: 209.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid

Introduction to 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid (CAS No. 2137830-84-1)

2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2137830-84-1, features a bifluorinated side chain and an N-substituted oxolane ring, which contribute to its distinctive chemical reactivity and biological interactions. The presence of both fluorine atoms and an amine group makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The synthesis of 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid involves multi-step organic transformations, including fluorination and ring-closing metathesis, which are critical for establishing the desired molecular framework. The compound’s stability under various conditions, such as pH and temperature, has been thoroughly investigated to ensure its suitability for pharmaceutical applications. Recent advancements in fluorinated compounds have highlighted their role in enhancing drug bioavailability and metabolic stability, making this derivative a subject of intense interest.

In the realm of medicinal chemistry, the structural motif of 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid has been explored for its potential in modulating enzyme activities and receptor interactions. Fluorine atoms are known to influence the electronic properties of molecules, thereby affecting their binding affinity and selectivity. The oxolane ring, on the other hand, provides a rigid scaffold that can be fine-tuned to optimize pharmacokinetic profiles. These features make this compound a valuable building block for designing novel therapeutic agents.

Recent studies have demonstrated the utility of fluorinated amino acids in developing treatments for various diseases, including cancer and inflammatory disorders. The ability of 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid to interact with biological targets in a selective manner has been attributed to its unique stereochemistry and electronic distribution. Researchers have reported preliminary findings suggesting that this derivative may exhibit inhibitory effects on certain kinases and proteases, which are key players in disease pathways.

The role of 5-methyloxolan-3-yl substituents in enhancing molecular recognition has also been a focus of recent investigations. These cyclic amine groups are known to improve solubility and binding affinity, making them valuable in drug design. The combination of these structural elements in 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid suggests a high potential for developing next-generation therapeutics with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, the preparation of this compound offers insights into the development of novel fluorination methodologies and ring-closure strategies. The challenges associated with introducing multiple fluorine atoms while maintaining functional group integrity have led to innovative approaches in synthetic design. These advancements not only contribute to the accessibility of this compound but also pave the way for synthesizing other structurally complex fluorinated derivatives.

The pharmacological evaluation of 2,2-Difluoro-3-[(5-methyloxolan-3-yl)amino]propanoic acid is ongoing, with researchers focusing on its interaction with target proteins and cellular pathways. Preliminary data indicate that this derivative may have therapeutic potential in modulating inflammatory responses and preventing oxidative stress. Further preclinical studies are necessary to elucidate its mechanism of action and assess its safety profile.

In conclusion, 2,2-Difluoro-3-[(5-methyloxolan-3-yloxy]propanoic acid (CAS No. 2137830 84 1) represents a significant advancement in the field of fluorinated pharmaceuticals. Its unique structural features and promising biological activities make it a compelling candidate for future drug development. As research continues to uncover new applications for this compound, it is expected to play a crucial role in addressing unmet medical needs across various therapeutic areas.